Cas no 99542-75-3 (Propanoic acid,3,3'-[(2-methylpropyl)phosphinylidene]bis- (9CI))

• Product Name: Propanoic acid,3,3'-[(2-methylpropyl)phosphinylidene]bis- (9CI)
• CAS No: 99542-75-3
• MF: C₁₀H₁₉O₄P
• MW: 234.229224443436
• CID: 816331
• PubChem ID: 44147669
• Update Time: 2025-04-19

Propanoic acid,3,3'-[(2-methylpropyl)phosphinylidene]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3,3'-[(2-methylpropyl)phosphinylidene]bis- (9CI)
• 3-[2-carboxyethyl(2-methylpropyl)phosphanyl]propanoic acid
• Propanoic acid, 3,3'-((2-methylpropyl)phosphinylidene)bis-
• DTXSID20244126
• 99542-75-3

• Inchi： 1S/C10H19O4P/c1-8(2)7-15(5-3-9(11)12)6-4-10(13)14/h8H,3-7H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： TZAOETPWQGQHOP-UHFFFAOYSA-N
• SMILES： P(CCC(=O)O)(CCC(=O)O)CC(C)C

Computed Properties

• Exact Mass: 234.102
• Monoisotopic Mass: 234.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 88.19000
• LogP: 2.07370